Cas no 617710-54-0 (Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)-)
617710-54-0 structure
Product Name:Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)-
CAS No:617710-54-0
MF:C8H9N3O4
MW:211.174761533737
CID:502111
Update Time:2026-04-29
Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)-
- BENZENEMETHANAMINE, Α-METHYL-3,5-DINITRO-, (ΑS)-
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- Inchi: InChI=1S/C8H9N3O4/c1-5(9)6-2-7(10(12)13)4-8(3-6)11(14)15/h2-5H,9H2,1H3/t5-/m0/s1
- InChI Key: USMLPLKAUZIPIG-YFKPBYRVSA-N
- SMILES: C[C@@H](C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])N
Computed Properties
- Exact Mass: 211.05900
- Monoisotopic Mass: 211.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
Experimental Properties
- PSA: 117.66000
- LogP: 3.26940
Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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